Cas no 1374829-28-3 (5-Methyl-4-nitro-1-(oxetan-3-yl)pyrazole)

• Product Name: 5-Methyl-4-nitro-1-(oxetan-3-yl)pyrazole
• CAS No: 1374829-28-3
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 2115114
• Update Time: 2023-08-04

5-Methyl-4-nitro-1-(oxetan-3-yl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-nitro-1-(3-oxetanyl)-1H-Pyrazole
• 5-Methyl-4-nitro-1-(oxetan-3-yl)pyrazole

• Inchi： 1S/C7H9N3O3/c1-5-7(10(11)12)2-8-9(5)6-3-13-4-6/h2,6H,3-4H2,1H3
• InChI Key： VNOITRWEBQOKLQ-UHFFFAOYSA-N
• SMILES： O1CC(C1)N1C(C)=C(C=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Topological Polar Surface Area: 72.9